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Compound of Interest

Compound Name: 2C-TFM-NBOMe

CAS No.: 1027161-33-6

Cat. No.: B13446724

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2C-TFM-NBOMe was not located. The

following guidance is synthesized from information available for structurally similar NBOMe

compounds and the parent compound 2C-TFM. It is imperative to treat 2C-TFM-NBOMe as a

potent and potentially hazardous substance and to handle it with extreme caution in a

controlled laboratory setting. The information provided here is for research and development

purposes and is not intended for human or veterinary use.

Quantitative Safety Data for Related NBOMe
Compounds
The following table summarizes hazard information from the Safety Data Sheets of related

NBOMe compounds. This data should be considered indicative of the potential hazards of 2C-
TFM-NBOMe.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b13446724#bc-rfq
https://www.benchchem.com/product/b13446724/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-2c-tfm-nbome
https://www.benchchem.com/product/b13446724/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-2c-tfm-nbome
https://www.benchchem.com/product/b13446724/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-2c-tfm-nbome
https://www.benchchem.com/product/b13446724/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-2c-tfm-nbome
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13446724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral,

Dermal, Inhalation)
💀 Danger

H301: Toxic if

swallowedH311: Toxic

in contact with

skinH331: Toxic if

inhaled

Specific Target Organ

Toxicity (Single

Exposure)

स्वास्थ्य के  लिए खतरा Danger

H370: Causes

damage to the central

nervous system and

visual organs

Skin Irritation विस्मयादिबोधक चिह्न Warning
H315: Causes skin

irritation

Eye Irritation विस्मयादिबोधक चिह्न Warning
H319: Causes serious

eye irritation

May cause

drowsiness or

dizziness

विस्मयादिबोधक चिह्न Warning

H336: May cause

drowsiness or

dizziness

Personal Protective Equipment (PPE)
Due to the potent nature of NBOMe compounds, a comprehensive PPE strategy is mandatory

to prevent accidental exposure.

Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are

required. A face shield should be worn in addition to goggles when there is a significant risk

of splashing.

Skin Protection:

Gloves: Chemically resistant gloves are essential. Nitrile or neoprene gloves are

recommended. Always inspect gloves for tears or punctures before use and double-

gloving is advised.
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Lab Coat: A flame-resistant lab coat should be worn over personal clothing.

Full Body Protection: For larger quantities or procedures with a higher risk of splashing,

chemical-resistant coveralls are recommended.

Respiratory Protection: All work with 2C-TFM-NBOMe must be conducted in a certified

chemical fume hood to minimize inhalation exposure. If a fume hood is not available or if

there is a risk of exceeding exposure limits, a properly fitted respirator with an appropriate

cartridge is required.

Experimental Workflow for Safe Handling
The following diagram outlines the essential steps for safely handling 2C-TFM-NBOMe in a

laboratory setting.

Preparation Handling Post-Handling & Disposal

Don Appropriate PPE Verify Fume Hood Functionality Gather All Necessary Materials Weigh Compound in Fume HoodProceed to Handling Prepare Solutions in Fume Hood Decontaminate Work SurfacesProceed to Cleanup Segregate and Label Waste Dispose of Waste per Institutional Guidelines Doff PPE Correctly

Click to download full resolution via product page

Safe handling workflow for potent compounds.

Operational and Disposal Plans
Operational Plan:

Hazard Assessment: Before any work begins, conduct a thorough risk assessment specific

to the planned experiment, considering the quantity of 2C-TFM-NBOMe to be used and the

procedures involved.

Pre-Experiment Preparation:

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly (check airflow monitor).
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Assemble all required equipment and reagents within the fume hood to minimize

movement in and out of the containment area.

Have a spill kit readily accessible.

Handling the Compound:

Perform all manipulations, including weighing and preparing solutions, within a certified

chemical fume hood.

Use the smallest quantity of the substance necessary for the experiment.

Employ disposable equipment whenever possible to minimize cleaning and potential for

contamination.

Avoid creating dust or aerosols. If handling a powder, use techniques that minimize

dispersal.

Post-Experiment Decontamination:

Thoroughly decontaminate all work surfaces with an appropriate solvent (e.g., ethanol,

isopropanol) followed by a cleaning agent.

Decontaminate all non-disposable equipment used during the experiment.

Disposal Plan:

Waste Segregation: All waste contaminated with 2C-TFM-NBOMe, including gloves,

disposable labware, and cleaning materials, must be segregated into a clearly labeled

hazardous waste container.

Waste Labeling: The hazardous waste container must be labeled with the full chemical name

("2C-TFM-NBOMe"), the approximate quantity, and the associated hazards (e.g., "Toxic").

Disposal Procedures: Dispose of all hazardous waste through your institution's

environmental health and safety (EHS) office. Do not dispose of 2C-TFM-NBOMe down the

drain or in regular trash. Follow all local, state, and federal regulations for hazardous waste

disposal.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for 2C-TFM-
NBOMe]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13446724/docs#essential-safety-and-handling-
protocols-for-2c-tfm-nbome]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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